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Compound of Interest

Compound Name: EPTC

Cat. No.: B166712 Get Quote

For researchers, scientists, and drug development professionals, adherence to strict safety and

disposal protocols for chemical compounds is paramount. This guide provides essential, step-

by-step logistical and safety information for the proper disposal of S-Ethyl-N,N-

dipropylthiocarbamate (EPTC), a selective herbicide. Understanding and implementing these

procedures is critical for ensuring laboratory safety and minimizing environmental impact.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to be aware of the hazards associated

with EPTC. EPTC is a cholinesterase inhibitor and is considered moderately toxic to mammals.

[1][2] It can be harmful if swallowed, inhaled, or comes into contact with skin, and it may cause

skin and eye irritation.[3][4] The primary routes of exposure are through ingestion, skin contact,

and inhalation.[2][5]

Personal Protective Equipment (PPE): When handling EPTC, always wear appropriate PPE,

including:

Chemical-resistant gloves (such as nitrile or butyl)[2]

Chemical splash goggles[2]

Coveralls, long-sleeved shirts, and long pants

Chemical-resistant footwear and socks[2]
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Ensure adequate ventilation, especially in confined spaces, as the concentration of EPTC in

the air can exceed allowable workplace limits.[6]

Step-by-Step EPTC Disposal Protocol
The disposal of EPTC is regulated under federal laws such as the Federal Insecticide,

Fungicide, and Rodenticide Act (FIFRA) and the Resource Conservation and Recovery Act

(RCRA).[7][8] Unusable pesticides are often regulated as hazardous waste.[9][10]

Consult the Product Label and Safety Data Sheet (SDS): The first and most critical step is to

read the "Storage and Disposal" section on the EPTC product label.[11] The SDS will also

provide specific disposal considerations.[10]

Determine if the Waste is Hazardous: While the product label may not explicitly state if it is a

hazardous waste, the SDS can provide guidance.[10] EPTC-containing materials that are to

be discarded are considered solid waste and may be classified as hazardous waste.[10]

Do Not Dispose Down the Drain or in Regular Trash: Never pour EPTC waste down the sink

or into any drain, as this can contaminate water supplies.[11] Similarly, do not dispose of it in

the regular trash unless specifically instructed to do so for empty containers by local

authorities.[9]

Managing Unused or Excess EPTC:

Use it up: If you have a small amount of leftover diluted EPTC, the best practice is to use it

for its intended purpose according to the label directions.[11]

Contact Local Authorities: For unusable or unwanted EPTC, contact your local solid waste

agency or hazardous waste authority for disposal instructions.[9][11] They can provide

information on local household hazardous waste collection programs or specific pesticide

disposal programs.[9][11]

Disposing of Empty Containers:

Rinsing: After emptying an EPTC container, rinse it properly.[11] The rinse water should be

used according to the label directions, typically by applying it to an area where the

pesticide was intended to be used.[11]
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Disposal: Once properly rinsed, the empty container can often be placed in the trash or

offered for recycling if available, as per the label instructions.[9] Never reuse a pesticide

container for any other purpose.[11]

Utilize "Clean Sweep" Programs: Many states have "Clean Sweep" programs that provide a

free and safe way for agricultural and professional users to dispose of unwanted or unusable

pesticides.[8] Contact your state's environmental agency to find out about such programs in

your area.[8]

Transportation for Disposal: When transporting EPTC for disposal, keep it in its original

container with the label intact.[11] Secure the container to prevent shifting and spills.[11]

Quantitative Data Summary
The following table summarizes key quantitative data related to the toxicity and environmental

impact of EPTC.

Parameter Value
Reference
Species/Condition

Source

Acute Oral Toxicity Category 4 Human [6]

Acute Dermal Toxicity Category 5 Human [4]

Acute Inhalation

Toxicity
Toxic (Category 3) Human [3][12]

Aquatic Toxicity (Fish) LC50 (96hr): 19 mg/l Rainbow Trout [6]

LC50 (96hr): 14 mg/l Bluegill Sunfish [6]

Aquatic Toxicity

(Algae)

EC50 (72hr): 5.46

mg/l

Pseudokirchneriella

subcapitata
[6]

Toxicity to Bees Toxic LD50: 11 µ g/bee [6]

Acceptable Daily

Intake (ADI)
0.09 mg/kg/day Human [6]

Drinking Water

Guidance
40 ppb

Minnesota

Department of Health
[13]
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Experimental Protocols and Methodologies
While this document focuses on disposal, the cited toxicity data is derived from standardized

experimental protocols. For example, acute toxicity studies (oral, dermal, inhalation) are

typically conducted in laboratory animals according to guidelines set by organizations like the

OECD or EPA. These studies involve administering specific doses of the substance and

observing the effects over a set period to determine values like the LD50 (lethal dose for 50%

of the test population) or LC50 (lethal concentration for 50% of the test population).

Visualizing the EPTC Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of EPTC.
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Start: EPTC Waste Identified

Consult Product Label and SDS
 for 'Storage and Disposal' Instructions

Is the container empty?

Triple rinse the container
 according to label directions

Yes

Unused or Unwanted EPTC

No

Dispose of empty container in trash or recycle
 (if permitted by local regulations)

Proper Disposal Complete

Contact Local Hazardous Waste Authority
 or State Environmental Agency

Inquire about 'Clean Sweep'
 or other pesticide collection programs

Follow specific instructions for collection
 and transportation

Click to download full resolution via product page

Caption: EPTC Disposal Decision Workflow.
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By following these procedures, laboratory professionals can ensure the safe handling and

disposal of EPTC, thereby protecting themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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